Cas no 1508756-85-1 (3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline)

• Product Name: 3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline
• CAS No: 1508756-85-1
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5951016
• PubChem ID: 80694542
• Update Time: 2025-06-08

3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 1508756-85-1
• EN300-804258
• AKOS019261524
• 3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline

• Inchi： 1S/C11H12FN3/c12-4-5-15-8-10(7-14-15)9-2-1-3-11(13)6-9/h1-3,6-8H,4-5,13H2
• InChI Key： ZFWWFQKRJOTHBB-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C=N1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline

Professional Introduction to Compound with CAS No. 1508756-85-1 and Product Name *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline*

Compound with the CAS number *1508756-85-1* and the product name *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazole ring substituted with a 2-fluoroethyl group and an aniline moiety, which together contribute to its distinct chemical properties and biological activities.

The pyrazole core is a well-known heterocyclic scaffold that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The introduction of a 2-fluoroethyl group at the 1-position of the pyrazole ring in *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* enhances its metabolic stability and binding affinity to biological targets. This modification has been strategically employed to improve the compound's pharmacokinetic profile, making it a promising candidate for further development.

The aniline moiety in the compound's structure contributes to its ability to interact with various biological receptors and enzymes. Aniline derivatives are known for their role in the development of central nervous system (CNS) drugs, analgesics, and cardiovascular medications. The combination of the pyrazole and aniline units in *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* creates a multifunctional molecule that can potentially target multiple pathways simultaneously.

Recent research has highlighted the importance of fluorinated compounds in drug design due to their enhanced bioavailability and metabolic stability. The presence of the 2-fluoroethyl group in *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* aligns with this trend, as fluorine atoms can significantly influence the electronic properties of molecules, leading to improved binding affinities and selectivity. This feature makes the compound particularly attractive for developing novel therapeutic agents.

In addition to its structural features, *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* has shown promising results in preclinical studies. These studies have demonstrated its potential efficacy in various disease models, including cancer, inflammation, and neurological disorders. The compound's ability to modulate key signaling pathways involved in these diseases makes it a valuable tool for further investigation.

The synthesis of *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity of the final product. These techniques include palladium-catalyzed cross-coupling reactions, which are essential for forming the carbon-carbon bonds in the pyrazole ring.

The pharmacological profile of *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* is further enhanced by its solubility characteristics. The compound exhibits good solubility in both water and organic solvents, which facilitates its formulation into various pharmaceutical forms. This property is crucial for developing effective drug delivery systems that can improve patient compliance.

Future research on *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* will focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Computational modeling techniques will be employed to predict the compound's interactions with biological targets, which will aid in designing more effective derivatives.

The development of new pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* exemplifies this collaborative approach, as it combines advances in synthetic chemistry with insights from biomedical research.

In conclusion, compound with CAS No. 1508756-85-1 and product name *3-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]aniline* represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further development into novel therapeutic agents.